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Compound of Interest

Compound Name: RTD-5

Cat. No.: B1575948

This guide provides troubleshooting information and frequently asked questions regarding the
impact of lead wire resistance on the accuracy of Resistance Temperature Detector (RTD)
measurements.

Frequently Asked Questions (FAQS)
Q1: What is lead wire resistance and why does it impact
my RTD's accuracy?

Lead wire resistance is the inherent electrical resistance of the wires used to connect the RTD
sensing element to the measurement instrument. Since an RTD's temperature reading is
derived from its resistance, any additional, uncompensated resistance in the circuit is
misinterpreted by the instrument as a higher temperature, leading to measurement errors. This
error is additive, meaning the resistance of the lead wires adds directly to the resistance of the
RTD element.

Q2: How can | determine if lead wire resistance is
affecting my experimental results?

Symptoms of significant lead wire resistance impact include:

o Temperature readings that are consistently higher than expected. The added resistance from
the leads creates a positive temperature offset.
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o Error magnitude increases with lead wire length. Longer wires have greater total resistance,

resulting in a larger temperature error.

o Discrepancies when using different lengths of wire for the same process. If you change your
experimental setup and use longer wires, you may notice a change in the measured
temperature even if the actual temperature is the same.

The troubleshooting workflow below can help you diagnose this issue.

» DOT Code for Troubleshooting Workflow
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Start: Inaccurate RTD Reading

Issue may be unrelated to lead resistance.
Check sensor calibration, connection integrity,
or instrument configuration.

2-Wire 3-Wire / 4-Wire

S : Action: Ensure all lead wires
Lead wire resistance is

the likely cause.

are identical (length, gauge, material)
and connections are secure.

Action: Compensate for resistance
or switch to a 3/4-wire setup.

Click to download full resolution via product page
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Caption: Troubleshooting workflow for diagnosing RTD measurement errors.
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Q3: What are the differences between 2-wire, 3-wire, and
4-wire RTD configurations?

The number of wires refers to the method used to connect the RTD element to the measuring
device. Each configuration offers a different level of accuracy by compensating for lead wire
resistance to varying degrees.

e 2-Wire RTD: This is the simplest configuration. The instrument measures the total resistance
of the RTD element and the two lead wires combined. It cannot distinguish between the two,
making it highly susceptible to errors from lead wire resistance. This setup is only suitable for
applications where high accuracy is not required or the lead wires are very short.

o 3-Wire RTD: This is the most common configuration in industrial and laboratory settings. It
uses a third wire to measure the resistance of the lead wire on one side of the circuit. By
assuming the resistance of the lead wires is identical, the instrument can subtract the lead
wire resistance from the total measured resistance, providing a more accurate reading of the
RTD element itself.

e 4-Wire RTD: This configuration provides the highest accuracy. Two wires are used to supply
a constant current to the RTD element, while the other two wires measure the voltage drop
directly across the RTD. Since virtually no current flows through the voltage-measuring
leads, their resistance has a negligible effect on the measurement. This method completely
removes the effect of lead wire resistance.

» DOT Code for RTD Wiring Configurations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

4-Wire Configuration

Voltage Sense (-)

Voltage Sense (+)

Current Source (-)

Current Source (+)

-

RTD |4 Y Measuring
Element |‘ I+ Device

3-Wire Configuration

Lead 3 (Comp)

Lead 2

Lead 1
R_lead1 + R_RTD

R_lead3

V,

RTD
Element

Measuring
Device

2-Wire Configuration
Lead 2
Lead 1
R_leadl + R_RTD + R_lead2
Measuring
- >
Device

RTD
Element

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1575948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

4-Wire Configuration

Voltage Sense (-)

Voltage Sense (+)

Current Source (-)

Current Source (+)

-

RTD |4 Y Measuring
Element |‘ I+ Device

3-Wire Configuration

Lead 3 (Comp)

Lead 2

Lead 1
R_lead1 + R_RTD

R_lead3

V,

RTD
Element

Measuring
Device

2-Wire Configuration
Lead 2
Lead 1
R_leadl + R_RTD + R_lead2
Measuring
- >
Device

RTD
Element

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

71/8

Tech Support


https://www.benchchem.com/product/b1575948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Support Center: RTD Measurement
Accuracy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-
accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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